Cas no 1503537-69-6 (3-amino-1-(2-chloro-6-fluorophenyl)propan-1-one)

• Product Name: 3-amino-1-(2-chloro-6-fluorophenyl)propan-1-one
• CAS No: 1503537-69-6
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 6288785
• PubChem ID: 82608009
• Update Time: 2025-05-23

3-amino-1-(2-chloro-6-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-chloro-6-fluorophenyl)propan-1-one
• EN300-1968660
• 1503537-69-6

• Inchi： 1S/C9H9ClFNO/c10-6-2-1-3-7(11)9(6)8(13)4-5-12/h1-3H,4-5,12H2
• InChI Key： SXBCNZKQOQYFEY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CCN)=O)F

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-amino-1-(2-chloro-6-fluorophenyl)propan-1-one

3-Amino-1-(2-chloro-6-fluorophenyl)propan-1-one: A Comprehensive Overview

The compound 3-amino-1-(2-chloro-6-fluorophenyl)propan-1-one (CAS No. 1503537-69-6) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an amino group, a ketone group, and a substituted phenyl ring. The presence of chlorine and fluorine atoms on the aromatic ring introduces additional electronic and steric effects, making this compound highly versatile for both research and industrial applications.

Recent studies have highlighted the importance of 3-amino-1-(2-chloro-6-fluorophenyl)propan-1-one in drug discovery, particularly in the development of novel therapeutic agents. The molecule's ability to act as a precursor for bioactive compounds has been extensively explored. For instance, researchers have demonstrated that this compound can serve as a building block for synthesizing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. The substitution pattern on the phenyl ring plays a critical role in determining the compound's bioactivity, with the chlorine and fluorine atoms contributing to both solubility and receptor binding affinity.

The synthesis of 3-amino-1-(2-chloro-6-fluorophenyl)propan-1-one involves a multi-step process that typically begins with the preparation of the substituted phenyl ketone. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. For example, the use of transition metal catalysts has been reported to accelerate the formation of the key intermediate, thereby streamlining the production process. These improvements underscore the growing interest in sustainable chemistry practices within the scientific community.

In terms of physical properties, 3-amino-1-(2-chloro-6-fluorophenyl)propan-1-one exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, with findings indicating that the compound remains stable under neutral to mildly acidic conditions but undergoes hydrolysis under strongly basic conditions. This information is crucial for its safe handling and storage in both laboratory and industrial settings.

The application of 3-amino-1-(2-chloro-6-fluorophenyl)propan-1-one extends beyond drug discovery into materials science. Researchers have explored its potential as a precursor for advanced materials, such as polymers and nanoparticles. For instance, its ability to form stable covalent bonds with other molecules makes it an attractive candidate for constructing functional materials with tailored properties. Recent studies have also demonstrated its utility in click chemistry reactions, where it serves as a versatile coupling agent for assembling complex molecular architectures.

From a pharmacological perspective, 3-amino-1-(2-chloro-6-fluorophenyl)propan-1-one has shown promise as a lead compound for developing anti-inflammatory agents. Its ability to modulate inflammatory pathways has been validated through in vitro assays, where it demonstrated potent inhibitory activity against pro-inflammatory cytokines. Furthermore, preclinical studies suggest that this compound may exhibit reduced toxicity compared to existing drugs in this class, making it a promising candidate for further development.

In conclusion, 3-amino-1-(2-chloro-6-fluorophenyl)propan-1-one (CAS No. 1503537-69-6) is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across diverse disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.